OX2R-Selective Antagonism vs. OX1R
In a direct functional antagonist assay using human orexin receptors expressed in CHOK1 cells, 1-(2-amino-5-fluorophenyl)pyrrolidin-2-one (ChEMBL3426143) exhibited an OX2R IC₅₀ of 7.20 nM compared to an OX1R IC₅₀ of 410 nM, yielding a 57-fold selectivity window for OX2R over OX1R [1]. A radioligand displacement assay further confirmed high-affinity OX2R binding (Ki = 0.400 nM) [1]. In contrast, the non-fluorinated analog 1-(2-aminophenyl)pyrrolidin-2-one (CAS 14453-65-7) and the 4-fluoro regioisomer (CAS 926245-12-7) have no publicly reported orexin receptor activity in ChEMBL or BindingDB . This selectivity profile is pharmacologically meaningful: OX2R-selective antagonists are prioritized for sleep promotion with reduced risk of OX1R-mediated hyperarousal or reward-pathway off-target effects [2].
| Evidence Dimension | Orexin receptor subtype selectivity (OX2R vs. OX1R functional antagonism) |
|---|---|
| Target Compound Data | OX1R IC₅₀ = 410 nM; OX2R IC₅₀ = 7.20 nM; OX2R Ki = 0.400 nM; OX1R/OX2R selectivity ratio ≈ 57 |
| Comparator Or Baseline | 1-(2-Aminophenyl)pyrrolidin-2-one (CAS 14453-65-7): no OX1R/OX2R data in curated databases. 1-(2-Amino-4-fluorophenyl)pyrrolidin-2-one (CAS 926245-12-7): no OX1R/OX2R data. Class representative CW24: OX1R IC₅₀ = 253 nM; OX2R IC₅₀ = 1,406 nM (OX1R-selective, opposite selectivity direction) [3]. |
| Quantified Difference | 57-fold OX2R-over-OX1R selectivity for target compound vs. no detectable orexin activity reported for direct regioisomeric and de-fluoro analogs; opposite selectivity direction vs. CW24. |
| Conditions | Human OX1R and OX2R expressed in CHOK1 cells; FLIPR Ca²⁺ mobilization assay for IC₅₀; [³H]-radioligand displacement for Ki. Data curated by ChEMBL from Merck Research Laboratories. |
Why This Matters
A validated, database-curated 57-fold OX2R selectivity profile is a directly measurable differentiator for procurement when screening orexin-pathway modulators, as untested regioisomers introduce unknown selectivity risks that can derail lead optimization timelines.
- [1] BindingDB BDBM50084396 / ChEMBL3426143. OX1R IC₅₀ = 410 nM; OX2R IC₅₀ = 7.20 nM; OX2R Ki = 0.400 nM (Merck Research Laboratories). View Source
- [2] Roecker AJ, Coleman PJ. Orexin receptor antagonists: medicinal chemistry and therapeutic potential. Curr Top Med Chem. 2008;8(11):977-987. Review of OX2R-selective antagonist rationale for sleep disorders. View Source
- [3] DOAJ. A New Positron Emission Tomography Probe for Orexin Receptors Neuroimaging. CW24: OX1R IC₅₀ = 0.253 μM; OX2R IC₅₀ = 1.406 μM. 2020. View Source
